Cas no 2742652-81-7 (lithium(1+) 4-methoxy-3-(methoxymethoxy)benzene-1-sulfinate)

• Product Name: lithium(1+) 4-methoxy-3-(methoxymethoxy)benzene-1-sulfinate
• CAS No: 2742652-81-7
• MF: C₉H₁₃LiO₅S
• MW: 240.202522039413
• CID: 6135680
• PubChem ID: 165694162
• Update Time: 2025-05-19

lithium(1+) 4-methoxy-3-(methoxymethoxy)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) 4-methoxy-3-(methoxymethoxy)benzene-1-sulfinate
• Lithium 4-methoxy-3-(methoxymethoxy)benzenesulfinate
• 2742652-81-7
• lithium(1+) 4-methoxy-3-(methoxymethoxy)benzene-1-sulfinate
• EN300-37156058

• Inchi： 1S/C9H12O5S.Li.H/c1-12-6-14-9-5-7(15(10)11)3-4-8(9)13-2;;/h3-5H,6H2,1-2H3,(H,10,11);;
• InChI Key： ITCYDFFEMBDSPJ-UHFFFAOYSA-N
• SMILES： O(C1C=C(S(O)=O)C=CC=1OC)COC.[LiH]

Computed Properties

• Exact Mass: 238.04872305g/mol
• Monoisotopic Mass: 238.04872305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87Ų

Additional information on lithium(1+) 4-methoxy-3-(methoxymethoxy)benzene-1-sulfinate

Comprehensive Overview of Lithium(1+) 4-methoxy-3-(methoxymethoxy)benzene-1-sulfinate (CAS No. 2742652-81-7)

The compound Lithium(1+) 4-methoxy-3-(methoxymethoxy)benzene-1-sulfinate (CAS No. 2742652-81-7) is a specialized organosulfur derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a methoxy and methoxymethoxy substituents on the benzene ring, makes it a versatile intermediate for constructing complex molecules. Researchers and chemists are increasingly interested in this compound due to its potential in catalysis, ligand design, and material science.

One of the key reasons for the growing attention toward Lithium(1+) 4-methoxy-3-(methoxymethoxy)benzene-1-sulfinate is its role in green chemistry. As the scientific community shifts toward sustainable practices, this compound's ability to facilitate atom-efficient reactions aligns with the demand for eco-friendly synthetic routes. Its sulfinate group is particularly valuable in C-S bond formation, a critical step in the synthesis of biologically active molecules and functional materials.

In the context of drug discovery, CAS No. 2742652-81-7 has emerged as a promising building block. Its electron-rich aromatic system and lithium counterion enhance reactivity in cross-coupling reactions, enabling the construction of heterocyclic scaffolds. This is particularly relevant given the current focus on targeted therapies and small-molecule inhibitors in the pharmaceutical industry. Researchers are exploring its utility in kinase inhibitor synthesis and proteolysis-targeting chimera (PROTAC) development.

The compound's solubility and stability under various conditions make it a practical choice for high-throughput screening and combinatorial chemistry. Its compatibility with polar aprotic solvents like DMF and DMSO further expands its applicability in multistep syntheses. Additionally, the methoxymethoxy protecting group offers selective deprotection opportunities, a feature highly valued in peptide chemistry and carbohydrate synthesis.

From a materials science perspective, Lithium(1+) 4-methoxy-3-(methoxymethoxy)benzene-1-sulfinate contributes to the development of conductive polymers and self-assembled monolayers (SAMs). Its aromatic sulfinate moiety can act as a surface modifier, improving adhesion in thin-film electronics. This aligns with the surge in demand for flexible electronics and wearable devices, where precise molecular control is paramount.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing CAS No. 2742652-81-7. Its distinct proton environments and lithium coordination patterns provide clear spectral signatures, facilitating quality control in industrial settings. The compound's thermal stability also makes it suitable for thermogravimetric analysis (TGA), a critical parameter for process optimization in large-scale production.

In summary, Lithium(1+) 4-methoxy-3-(methoxymethoxy)benzene-1-sulfinate represents a multifaceted tool for modern chemistry. Its integration into sustainable synthesis, drug development, and advanced materials underscores its importance in both academic and industrial research. As innovation accelerates in these fields, this compound is poised to play an even greater role in addressing contemporary scientific challenges.